molecular formula C8H3F3IN B2427138 3-Iodo-5-(trifluoromethyl)benzonitrile CAS No. 691877-05-1

3-Iodo-5-(trifluoromethyl)benzonitrile

Cat. No. B2427138
CAS RN: 691877-05-1
M. Wt: 297.019
InChI Key: PZPKHYOVFCEKBO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Iodo-5-(trifluoromethyl)benzonitrile is a chemical compound with the molecular formula C8H3F3IN. It is a solid substance . This compound is used in various chemical reactions and has been mentioned in several peer-reviewed papers .


Molecular Structure Analysis

The InChI code for 3-Iodo-5-(trifluoromethyl)benzonitrile is 1S/C8H3F3IN/c9-8(10,11)6-1-5(4-13)2-7(12)3-6/h1-3H . This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and the types of bonds between them.


Physical And Chemical Properties Analysis

3-Iodo-5-(trifluoromethyl)benzonitrile is a solid substance . More specific physical and chemical properties, such as melting point, boiling point, and solubility, are not provided in the search results.

Scientific Research Applications

Miscellaneous Applications

A. Agrochemicals: The trifluoromethyl group contributes to the lipophilicity and bioavailability of agrochemicals. Researchers explore its potential as a pesticide or herbicide.

B. Material Science: 3-Iodo-5-(trifluoromethyl)benzonitrile could find applications in material science, such as functional coatings or additives.

Mechanism of Action

Pharmacokinetics

Its molecular weight (29702 g/mol ) suggests that it may have good oral bioavailability, as compounds with a molecular weight under 500 g/mol are generally well-absorbed.

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of 3-Iodo-5-(trifluoromethyl)benzonitrile. For instance, its stability may be affected by storage temperature, as suggested by the recommended storage temperature of 0-5°C .

properties

IUPAC Name

3-iodo-5-(trifluoromethyl)benzonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H3F3IN/c9-8(10,11)6-1-5(4-13)2-7(12)3-6/h1-3H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PZPKHYOVFCEKBO-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C=C(C=C1C(F)(F)F)I)C#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H3F3IN
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

297.02 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Iodo-5-(trifluoromethyl)benzonitrile

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.